Cas no 2171438-33-6 ((2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• CAS No: 2171438-33-6
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5865585
• PubChem ID: 165552519
• Update Time: 2025-08-05

(2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• EN300-1486048
• (2S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxypropanoic acid
• 2171438-33-6

• Inchi： 1S/C22H24N2O6/c1-13(10-20(26)23-11-19(25)21(27)28)24-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,26)(H,24,29)(H,27,28)/t13?,19-/m0/s1
• InChI Key： TXUOMMJYRPSLLZ-YFKXAPIDSA-N
• SMILES： O(C(NC(C)CC(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic Acid (CAS No. 2171438-33-6)

(2S-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid, CAS No. 2171438-33-6) is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in drug development and biochemical studies. The unique combination of functional groups in its molecular framework makes it a valuable candidate for exploring novel therapeutic strategies and understanding complex biological mechanisms.

The compound's structure features a chiral center at the 2S position, which is crucial for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and proteomics research. This group is widely recognized for its role in protecting amino groups during solid-phase peptide synthesis, making it an indispensable tool in the field of organic synthesis.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The (2S)-configuration of this compound makes it an attractive candidate for such applications. Researchers have been exploring its potential as a building block for constructing more complex molecules with specific stereochemical properties. These properties are often critical for the efficacy and selectivity of pharmaceutical agents.

The carboxylic acid and amide functionalities present in the molecule contribute to its versatility. The carboxylic acid group can participate in various chemical reactions, including esterification, amidation, and salt formation, while the amide group is involved in hydrogen bonding networks, which are essential for protein-ligand interactions. These features make the compound a valuable intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential application in drug discovery. The fluorenylmethoxycarbonyl moiety not only serves as a protective group but also enhances the solubility and stability of peptides, which is crucial for their biological activity. Additionally, the presence of multiple functional groups allows for further derivatization, enabling researchers to tailor the properties of the molecule to specific needs.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. The fluorene ring in this compound may contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes it an excellent candidate for developing novel drug candidates that can withstand physiological conditions better than traditional small molecules.

The hydroxypropanoic acid moiety at one end of the molecule adds another layer of functionality. This group can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. By modulating these interactions, researchers can fine-tune the binding affinity and selectivity of their compounds.

In conclusion, (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS No. 2171438-33-6) is a multifunctional compound with significant potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.